Cas no 98279-42-6 (2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-)
98279-42-6 structure
Product Name:2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
CAS No:98279-42-6
MF:C6H17N3O2
MW:163.218081235886
CID:1002455
PubChem ID:45122507
Update Time:2025-04-20
2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
- 1-Amino-3-((1,3-diaminopropan-2-yl)oxy)propan-2-ol
- 98279-42-6
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- Inchi: 1S/C6H17N3O2/c7-1-5(10)4-11-6(2-8)3-9/h5-6,10H,1-4,7-9H2
- InChI Key: QYKIDWAPMRTHEK-UHFFFAOYSA-N
- SMILES: O(CC(CN)O)C(CN)CN
Computed Properties
- Exact Mass: 163.132
- Monoisotopic Mass: 163.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 87.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
- XLogP3: -3.3
2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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